Cas no 201991-54-0 (6-pentyltetrahydro-2H-thiopyran-2-one)

6-pentyltetrahydro-2H-thiopyran-2-one structure
201991-54-0 structure
Product name:6-pentyltetrahydro-2H-thiopyran-2-one
CAS No:201991-54-0
MF:C10H18OS
MW:186.314321994781
CID:2840358
PubChem ID:6431116

6-pentyltetrahydro-2H-thiopyran-2-one Chemical and Physical Properties

Names and Identifiers

    • 201991-54-0
    • DTXSID80424028
    • SCHEMBL21648101
    • DTXCID70374866
    • 6-pentyltetrahydro-2H-thiopyran-2-one
    • Inchi: InChI=1S/C10H18OS/c1-2-3-4-6-9-7-5-8-10(11)12-9/h9H,2-8H2,1H3
    • InChI Key: PXRUYLRRFJEVKM-UHFFFAOYSA-N

Computed Properties

  • Exact Mass: 186.10783637g/mol
  • Monoisotopic Mass: 186.10783637g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 4
  • Complexity: 145
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 42.4Ų

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